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CAS No.: 1192248-37-5
Cat. No.: B607095
. J

Part 1: Executive Summary & Compound Profile

DHPCC-9 (1,10-dihydropyrrolo[2,3-a]carbazole-3-carbaldehyde) is a potent, ATP-competitive
inhibitor of the Pim kinase family (Pim-1, Pim-2, and Pim-3).[1] In drug discovery, it is utilized to
dissect the role of Pim kinases in cell migration, invasion, and apoptosis resistance, particularly
in prostate and squamous cell carcinomas.[2]

As a bioactive small molecule capable of altering fundamental cell survival mechanisms,
DHPCC-9 requires strict adherence to High Potency Active Pharmaceutical Ingredient (HPAPI)
handling standards. This guide synthesizes Safety Data Sheet (SDS) requirements with
practical experimental workflows to ensure researcher safety and data integrity.

Physicochemical Profile
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Property Specification

) 1,10-dihydropyrrolo[2,3-a]carbazole-3-
Chemical Name

carbaldehyde
CAS Number 1192248-37-5
Molecular Weight 234.25 g/mol
Appearance Yellow to Tan Crystalline Powder
Solubility DMSO (>10 mg/mL); Insoluble in water
Storage -20°C (Desiccated); Protect from light

Part 2: Hazard Identification & Engineering Controls
Core SDS Hazard Analysis

While specific SDS data varies by vendor, DHPCC-9 is universally classified under GHS
Category 2/3 for acute toxicity and irritation.

o H302 (Harmful if swallowed): Systemic absorption can inhibit endogenous kinases,
potentially affecting cardiac and immune function.

o H315/H319 (Skin/Eye Irritation): The carbazole moiety can be irritating to mucous
membranes.

o H335 (Respiratory Irritation): Inhalation of dust is a primary exposure vector.
The "Self-Validating" Safety System
To ensure safety without relying on luck, implement the following Engineering Controls:

e Primary Containment: All powder weighing must occur within a Class Il Biological Safety
Cabinet (BSC) or a Powder Containment Hood with HEPA filtration. Never weigh DHPCC-9
on an open bench.

e Solvent Vector Control: DHPCC-9 is dissolved in DMSO (Dimethyl Sulfoxide). DMSO is a
potent skin penetrant and will carry the inhibitor directly into the bloodstream upon contact.
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o Rule: Use Nitrile gloves (Double gloved) or specific chemical-resistant laminate gloves

(e.g., Silver Shield) when handling DMSO stocks.

o Deactivation: Surface decontamination requires a two-step process:

o Step 1: 70% Ethanol (Solubilize residues).

o Step 2: 10% Bleach solution (Oxidative degradation of the carbazole ring).

Part 3: Mechanism of Action (Visualization)

Understanding the biological impact is crucial for safety. DHPCC-9 inhibits Pim kinases, which
prevents the phosphorylation of the pro-apoptotic protein Bad.[2][3] This stabilizes Bad,

allowing it to promote apoptosis.
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Figure 1: DHPCC-9 Mechanism of Action and Downstream Effects
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Figure 1: DHPCC-9 competes with ATP for the Pim kinase active site, preventing Bad
phosphorylation and restoring apoptotic pathways.[1][4]

Part 4: Application Protocol - Cell Migration Assay

Context: This protocol describes the preparation and use of DHPCC-9 to inhibit migration in
PC-3 (prostate cancer) cells, based on established methodologies (Santio et al., 2010).

Stock Solution Preparation

Objective: Create a 10 mM Master Stock.
 Calculation:
o Mass: 5.0 mg DHPCC-9 (MW: 234.25 g/mol ).[5]
o Volume DMSO required:
e Procedure:

o Equilibrate vial to room temperature before opening (prevents condensation).

[¢]

In a fume hood, add 2.134 mL of anhydrous DMSO to the vial.

[e]

Vortex for 30 seconds. Inspect for clarity.

o

Aliquot into amber microcentrifuge tubes (50 pL/tube) to avoid freeze-thaw cycles.

Store at -20°C.

[¢]

Experimental Workflow: Wound Healing Assay
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Step Action Critical Parameter (Why?)
Seed PC-3 cells in 6-well A confluent monolayer is
1. Seeding plates to reach 90% required to create a distinct

confluency overnight.

"wound" gap.

2. Starvation

Wash cells with PBS; add
serum-free media for 12 hours.

Synchronizes cell cycle and
eliminates growth factor

interference.

3. Wounding

Scratch monolayer with a P200
pipette tip. Wash debris with
PBS.

Ensure the gap is uniform
(~500 pm) for reproducible

quantification.

4. Treatment

Dilute 10 mM stock to 10 uM
working concentration in

media. Add to wells.

Safety: Add DMSO stock to
media slowly while vortexing to

prevent precipitation.

Image at T=0, T=12, and T=24

5. Imaging Monitor gap closure.
hours.
) DHPCC-9 treated cells should
] Calculate % closure relative to o
6. Analysis show significantly reduced

DMSO control.

closure rates.

Safe Handling Workflow Visualization
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Figure 2: DHPCC-9 Safe Handling Workflow
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Figure 2: Step-by-step safety logic from powder retrieval to waste disposal.

Part 5: Waste Disposal & Emergency Response
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Waste Stream Management

e Solid Waste: Pipette tips, tubes, and gloves contaminated with DHPCC-9 must be disposed
of in Hazardous Chemical Waste (Incineration stream). Do not use regular biohazard bins.

 Liquid Waste: Collect media containing DHPCC-9 in a dedicated carboy. Treat with 10%
bleach for 24 hours before pH neutralization and disposal (subject to local EHS regulations).

Emergency Procedures

o Eye Contact: Rinse immediately with water for 15 minutes. Note: DHPCC-9 is a solid;
particles can cause mechanical abrasion plus chemical irritation.

o Skin Contact (with DMSO): Wash with soap and water for 15 minutes. Do not use ethanol
(enhances absorption). Seek medical attention, informing the physician of "Pim Kinase
Inhibitor in DMSQO" exposure.

References

e Santio, N. M., et al. (2010). "Pim-selective inhibitor DHPCC-9 reveals Pim kinases as potent
stimulators of cancer cell migration and invasion."[2] PLOS ONE, 5(10), e13034.

o MedChemExpress. (2023). "DHPCC-9 Safety Data Sheet.” MedChemExpress Product
Resources.

e TargetMol. (2023). "DHPCC-9 Chemical Properties and MSDS." TargetMol Chemicals.

» Blanco-Aparicio, C., & Carnero, A. (2013). "Pim kinases in cancer: Diagnostic, prognostic
and treatment opportunities.”[1] Biochemical Pharmacology, 85(5), 629-643.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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DHPCC-9]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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